Cas no 67-95-8 (Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-)

• Product Name: Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-
• CAS No: 67-95-8
• MF: C₂₆H₃₈O₂
• MW: 382.578728199005
• CID: 513266
• PubChem ID: 9929903
• Update Time: 2025-04-19

Pregna-3,5-dien-20-one,3-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pregna-3,5-dien-20-one,3-(cyclopentyloxy)-
• 3-cyclopentyloxypregna-3,5-dien-20-one
• 1-[(8S,9S,10R,13S,14S,17S)-3-cyclopentyloxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Quingestrone (USAN/INN)
• W 3399
• Pregna-3,5-dien-20-one, 3-(cyclopentyloxy)-
• D05680
• 67-95-8
• DTXSID00217196
• 3-Cyclopentyloxy-3,5-pregnadien-20-on
• Quingestronum [INN-Latin]
• Quingestronum
• W-3399
• QUINGESTRONE [USAN]
• progesterone cyclopentyl enol ether
• Quingestrone [USAN:INN]
• Quingestrona
• Quingestron
• SCHEMBL145789
• QUINGESTRONE
• 0612VZ9I5Z
• Quingestrona [INN-Spanish]
• Q27236154
• CHEMBL2104568
• UNII-0612VZ9I5Z
• QUINGESTRONE [INN]
• 3-(Cyclopentyloxy)pregna-3,5-dien-20-one

• Inchi： 1S/C26H38O2/c1-17(27)22-10-11-23-21-9-8-18-16-20(28-19-6-4-5-7-19)12-14-25(18,2)24(21)13-15-26(22,23)3/h8,16,19,21-24H,4-7,9-15H2,1-3H3/t21-,22+,23-,24-,25-,26+/m0/s1
• InChI Key： XAVRSHOUEXATJE-FBQZJRKBSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OC1CCCC1

Computed Properties

• Exact Mass: 382.287
• Monoisotopic Mass: 382.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.081
• Boiling Point: 520.631°C at 760 mmHg
• Flash Point: 201.856°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids